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Compound of Interest

Compound Name: Polyisobutylene

Cat. No.: B167198 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Polyisobutylene (PIB) and its copolymers are synthetic elastomers known for their excellent

biocompatibility, biostability, and mechanical properties that mimic soft tissues.[1][2] While

electrospinning pure high-molecular-weight polyisobutylene presents challenges, the

thermoplastic elastomer poly(styrene-b-isobutylene-b-styrene) (SIBS) is a suitable and well-

documented alternative for creating nanofibrous scaffolds for tissue engineering applications.

These scaffolds can serve as biomimetic templates for cell growth and tissue regeneration.

This document provides detailed protocols for the fabrication and characterization of SIBS

electrospun scaffolds, as well as methods for evaluating their biocompatibility and potential in

tissue engineering.

Experimental Protocols
Preparation of SIBS Electrospinning Solution
This protocol describes the preparation of a 15% (w/v) SIBS solution, a common starting

concentration for electrospinning.

Materials:
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Poly(styrene-b-isobutylene-b-styrene) (SIBS)

Tetrahydrofuran (THF), reagent grade

N,N-Dimethylformamide (DMF), reagent grade

Magnetic stirrer and stir bar

Glass vial or beaker

Weighing scale

Procedure:

Weigh the desired amount of SIBS and place it in a clean, dry glass vial.

Prepare a solvent mixture of THF and DMF, typically in a ratio of 80:20 (v/v).

Add the solvent mixture to the SIBS to achieve a final concentration of 15% (w/v).

Place the vial on a magnetic stirrer and stir the solution at room temperature until the SIBS is

completely dissolved. This may take several hours. The resulting solution should be clear

and homogeneous.

Visually inspect the solution for any undissolved particles or gels before loading it into the

syringe for electrospinning.

Electrospinning of SIBS Scaffolds
This protocol outlines the electrospinning process to fabricate nanofibrous SIBS scaffolds. The

parameters provided are starting points and may require optimization based on the specific

equipment and desired scaffold properties.

Materials and Equipment:

15% (w/v) SIBS solution

Electrospinning apparatus (high-voltage power supply, syringe pump, spinneret, and

collector)
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5 mL syringe with a 22-gauge blunt-tip needle

Aluminum foil to cover the collector

Procedure:

Load the prepared 15% (w/v) SIBS solution into a 5 mL syringe.

Attach the 22-gauge needle to the syringe and ensure there are no air bubbles in the

solution.

Mount the syringe on the syringe pump of the electrospinning apparatus.

Set the syringe pump to a flow rate of 0.5 mL/h.

Position the needle tip at a distance of 15 cm from the collector, which is covered with

aluminum foil.

Apply a high voltage of 18 kV between the needle tip and the collector.

Initiate the syringe pump to start the electrospinning process. A Taylor cone should form at

the needle tip, from which a polymer jet is ejected towards the collector.

Continue the electrospinning process until a scaffold of the desired thickness is obtained.

After electrospinning, carefully detach the aluminum foil with the deposited SIBS scaffold

from the collector.

Dry the scaffold under vacuum for at least 24 hours to remove any residual solvents.

Scaffold Characterization
Procedure:

Cut a small piece of the electrospun SIBS scaffold.

Mount the sample on an SEM stub using double-sided carbon tape.

Sputter-coat the sample with a thin layer of gold or palladium to make it conductive.
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Image the scaffold using an SEM at various magnifications to observe fiber morphology and

diameter.

Use image analysis software (e.g., ImageJ) to measure the average fiber diameter from

multiple SEM images.

Procedure:

Cut the electrospun scaffold into rectangular strips of defined dimensions (e.g., 10 mm x 50

mm).

Measure the thickness of each strip at multiple points using a digital caliper and calculate the

average thickness.

Mount the sample onto a universal testing machine equipped with a load cell appropriate for

soft materials.

Apply a uniaxial tensile load at a constant strain rate (e.g., 10 mm/min) until the sample fails.

Record the stress-strain data and determine the ultimate tensile strength (UTS), Young's

modulus, and elongation at break.

In Vitro Biocompatibility Assessment
Procedure:

Cut the electrospun SIBS scaffolds into discs that fit into the wells of a 24-well tissue culture

plate.

Sterilize the scaffolds by soaking them in 70% ethanol for 30 minutes, followed by three

washes with sterile phosphate-buffered saline (PBS).

Place the sterilized scaffolds in the wells of the 24-well plate and pre-wet them with a cell

culture medium for at least 2 hours in a cell culture incubator.

Aspirate the pre-wetting medium and seed cells (e.g., human dermal fibroblasts) onto the

scaffolds at a density of 5 x 10^4 cells per scaffold.
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Add a sufficient volume of cell culture medium to each well to keep the scaffolds submerged.

Incubate the cell-seeded scaffolds at 37°C in a humidified atmosphere with 5% CO2.

Procedure:

After the desired incubation period (e.g., 1, 3, and 7 days), aspirate the culture medium from

the wells.

Add MTT solution (5 mg/mL in serum-free medium) to each well and incubate for 4 hours at

37°C.

Remove the MTT solution and add a solubilizing agent (e.g., dimethyl sulfoxide or

isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

Measure the absorbance of the solution at 570 nm using a microplate reader.

Calculate the cell viability relative to a control (cells cultured on tissue culture plastic).

Data Presentation
Table 1: Electrospinning Parameters for SIBS Scaffolds

Parameter Recommended Value

Polymer Concentration (% w/v) 15

Solvent System (THF:DMF) 80:20

Applied Voltage (kV) 18

Flow Rate (mL/h) 0.5

Needle-to-Collector Distance (cm) 15

Needle Gauge 22

Table 2: Expected Mechanical Properties of Electrospun
Scaffolds
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Note: The following data for Polystyrene is provided as a reference. Actual values for SIBS

scaffolds should be determined experimentally.

Material
Tensile Strength
(MPa)

Young's Modulus
(MPa)

Elongation at
Break (%)

Electrospun

Polystyrene
~0.15 - ~2.5

Table 3: Illustrative Cell Viability on Electrospun
Scaffolds (MTT Assay)
Note: This table presents illustrative data. Actual results will depend on the cell type and

experimental conditions.

Scaffold Day 1 (% Viability) Day 3 (% Viability) Day 7 (% Viability)

SIBS (Experimental Data) (Experimental Data) (Experimental Data)

Tissue Culture Plastic

(Control)
100 100 100
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Caption: Experimental workflow for fabricating and evaluating electrospun SIBS scaffolds.
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Caption: Relationship between electrospinning parameters and scaffold performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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